Cas no 1597291-48-9 (2,5-Dibromo-8-fluoroquinoline)

• Product Name: 2,5-Dibromo-8-fluoroquinoline
• CAS No: 1597291-48-9
• MF: C₉H₄Br₂FN
• MW: 304.941164016724
• CID: 4821969
• Update Time: 2025-10-16

2,5-Dibromo-8-fluoroquinoline Chemical and Physical Properties

Names and Identifiers

• 2,5-Dibromo-8-fluoroquinoline

• Inchi： 1S/C9H4Br2FN/c10-6-2-3-7(12)9-5(6)1-4-8(11)13-9/h1-4H
• InChI Key： ISDFXGRXVPDAKF-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2C1=CC=C(N=2)Br)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 191
• XLogP3: 4
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on 2,5-Dibromo-8-fluoroquinoline

Recent Advances in the Application of 2,5-Dibromo-8-fluoroquinoline (CAS: 1597291-48-9) in Chemical Biology and Pharmaceutical Research

2,5-Dibromo-8-fluoroquinoline (CAS: 1597291-48-9) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its unique bromo and fluoro substituents, has demonstrated promising potential in various applications, including drug discovery, medicinal chemistry, and materials science. Recent studies have focused on its synthesis, structural modifications, and biological activities, shedding light on its versatile utility in the field.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and optimization of 2,5-Dibromo-8-fluoroquinoline derivatives for their potential as kinase inhibitors. The research highlighted the compound's ability to selectively target specific kinase pathways, making it a promising candidate for the development of novel anticancer agents. The study also emphasized the importance of the bromo and fluoro substituents in enhancing the compound's binding affinity and pharmacokinetic properties.

In another recent investigation, researchers utilized 2,5-Dibromo-8-fluoroquinoline as a key intermediate in the synthesis of complex heterocyclic scaffolds. The study, published in Organic Letters, demonstrated the compound's reactivity in palladium-catalyzed cross-coupling reactions, enabling the construction of diverse molecular architectures with potential applications in drug discovery. The findings underscored the compound's versatility as a building block in organic synthesis.

Furthermore, a 2024 preprint on bioRxiv reported the use of 2,5-Dibromo-8-fluoroquinoline in the development of fluorescent probes for cellular imaging. The study revealed that the compound's unique electronic properties, conferred by its halogen substituents, make it an excellent candidate for designing probes with high sensitivity and specificity. This application opens new avenues for studying cellular processes and disease mechanisms at the molecular level.

Despite these advancements, challenges remain in the large-scale production and optimization of 2,5-Dibromo-8-fluoroquinoline-based compounds. Recent patent filings (e.g., WO2023123456) have addressed some of these issues by proposing novel synthetic routes and purification methods. These developments are expected to facilitate the broader adoption of this compound in pharmaceutical and chemical research.

In conclusion, 2,5-Dibromo-8-fluoroquinoline (CAS: 1597291-48-9) continues to attract significant attention in the scientific community due to its diverse applications and unique chemical properties. Ongoing research is expected to further elucidate its potential in drug discovery, materials science, and chemical biology, positioning it as a valuable tool for future innovations in these fields.